Cas no 1204475-96-6 (1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 3-ethynyl-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 3-ethynyl-
• CAS No: 1204475-96-6
• MF: C₁₀H₆N₂O₂
• MW: 186.166841983795
• CID: 835328
• Update Time: 2026-04-29

1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 3-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 3-ethynyl-
• 3-Ethynyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid

• Inchi： InChI=1S/C10H6N2O2/c1-2-6-7-4-3-5-11-9(7)12-8(6)10(13)14/h1,3-5H,(H,11,12)(H,13,14)
• InChI Key： XDVSQIHFCHNWDO-UHFFFAOYSA-N
• SMILES： C#CC1=C(C(=O)O)NC2=C1C=CC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1